5-Fluoro-8-nitro-1-tetralone

• CAS RN: 143654-63-1
• Molecular Formula: C10H8FNO3
• Molecular Weight: 209.17 g/mol
• IUPAC Name: 5-fluoro-8-nitro-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H8FNO3/c11-7-4-5-8(12(14)15)10-6(7)2-1-3-9(10)13/h4-5H,1-3H2
• InChI Key: VTHOHONRMLWGNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2C(=O)C1)[N+](=O)[O-])F

Description

5-Fluoro-8-nitro-1-tetralone is a useful research compound. Its molecular formula is C10H8FNO3 and its molecular weight is 209.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14 gm of the compound prepared in (7) above was dissolved into 100 ml of concentrated sulfuric acid. After cooling the solution, a solution of 9.05 gm of potassium nitrate in 80 ml of concentrated sulfuric acid was added dropwise while maintaining the internal temperature below 5° C. The stirring was continued for a further 30 minutes. The resultant reaction mixture was poured into ice-cooled water and extracted with chloroform. The extract was washed with saturated aqueous solution of sodium bicarbonate, water, and saturated brine in this order, and dried over anhydrous sodium sulfate. The solvent was evaporated and residue was recrystallized in methanol to obtain 9.15 gm of the title compound.